5-(tert-Butyl)picolinic acid

Specification

• CAS No.: 1005785-85-2
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 5-tert-butylpyridine-2-carboxylic acid
• Standard InChI: InChI=1S/C10H13NO2/c1-10(2,3)7-4-5-8(9(12)13)11-6-7/h4-6H,1-3H3,(H,12,13)
• Standard InChI Key: BWSHOYXWNFLBBR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CN=C(C=C1)C(=O)O
• Canonical SMILES: CC(C)(C)C1=CN=C(C=C1)C(=O)O

Introduction

Chemical Identity and Nomenclature

5-(tert-Butyl)picolinic acid is an organic compound with the molecular formula C10H13NO2 and a molecular weight of 179.22 g/mol. The compound is registered with CAS number 1005785-85-2 and has several synonym designations in chemical databases and literature. It belongs to the class of substituted picolinic acids, characterized by the presence of a carboxylic acid group at the 2-position of a pyridine ring and a tert-butyl substituent at the 5-position.

The compound is known by several synonyms in scientific literature:

• 5-TERT-BUTYLPYRIDINE-2-CARBOXYLIC ACID

• 5-TERT-BUTYLPICOLINIC ACID

• 2-Pyridinecarboxylic acid, 5-(1,1-dimethylethyl)-

• 5-(tert-Butyl)picolinicacid

• 5-TERBUTYLPIEOLINIC ACID

The IUPAC name for this compound is 5-tert-butylpyridine-2-carboxylic acid, which systematically describes its structural features.

Structural Characteristics

Molecular Structure

5-(tert-Butyl)picolinic acid possesses a distinctive structure featuring a pyridine ring with a carboxylic acid group at position 2 and a tert-butyl group at position 5. The structure can be represented by the SMILES notation: CC(C)(C)C1=CN=C(C=C1)C(=O)O.

The InChI representation of the compound is:
InChI=1S/C10H13NO2/c1-10(2,3)7-4-5-8(9(12)13)11-6-7/h4-6H,1-3H3,(H,12,13)

Structural Properties

The compound exhibits specific structural properties that influence its chemical behavior:

Property	Value
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	2
Exact Mass	179.094628657 Da

These structural characteristics contribute to the compound's ability to participate in various molecular interactions, potentially influencing its biochemical behavior and applications.

Physical and Chemical Properties

Chemical Properties

The compound possesses several chemical properties that influence its reactivity:

• The carboxylic acid group can participate in typical acid-base reactions, forming salts with bases.

• The compound has a calculated XLogP3-AA value of 2.4, indicating moderate lipophilicity.

• The pyridine nitrogen provides a potential site for coordination with metal ions or hydrogen bonding.

• The tert-butyl group provides steric bulk and hydrophobicity that can influence the compound's interaction with biological targets.

Relationship to Picolinic Acid Derivatives

While specific information about 5-(tert-Butyl)picolinic acid's biological activity is limited in the search results, related picolinic acid derivatives have demonstrated significant biological effects. For context, several picolinic acid derivatives have been studied for their inhibitory effects on dopamine β-hydroxylase (DBH), an enzyme involved in catecholamine synthesis.

Compounds such as 5-butylpicolinic acid (fusaric acid), 5-(3',4'-dibromobutyl)picolinic acid, and 5-(N,N-dimethyldithiocarbamoilmethyl)picolinic acid have been identified as potent inhibitors of DBH. These related compounds have shown effectiveness in lowering blood pressure in experimental animal models, suggesting potential antihypertensive applications.

Although 5-(tert-Butyl)picolinic acid shares structural similarities with these compounds, particularly with the picolinic acid backbone, its specific biological activity profile would require further investigation to determine if it shares similar properties.

Manufacturer	Product Description	Packaging	Price (USD)
American Custom Chemicals Corporation	5-(TERT-BUTYL)PICOLINIC ACID 95.00%	5mg	$497.19
Chemenu	5-(tert-butyl)picolinicacid 95%	1g	$879
Crysdot	5-(tert-Butyl)picolinicacid 95+%	1g	$932
Alichem	5-(tert-Butyl)picolinicacid	5g	$3520.44

Price data as of December 16, 2021